Cas no 383-56-2 (1,1,1-Trifluoropentan-2-one)

1,1,1-Trifluoropentan-2-one Properties

Names and Identifiers

• 1,1,1-Trifluoropentan-2-one
• 2-Pentanone,1,1,1-trifluoro-
• 1,1,1-Trifluor-2-pentanon
• 1,1,1-trifluoro-2-pentanone
• 1,1,1-Trifluoro-pentan-2-one
• 1,1,1-Trifluor-pentan-2-on
• 1,1,1-Trifluor-pentanon-2
• AC1L60W8
• AC1Q4I4K
• CTK4H9820
• NSC42734
• Trifluormethyl-propyl-keton
• NSC 42734
• 383-56-2
• AS-49967
• EN300-175683
• AMY6876
• NOKZRKZHFDRIOJ-UHFFFAOYSA-N
• NSC-42734
• NSIBNTCUIYNAHG-UHFFFAOYSA-N
• DTXSID80285752
• SCHEMBL810081
• AKOS012259359
• O10330
• 1,1,1-trifluoropentan-2-one
• +Expand

• MDL： MFCD08275466
• InChIKey： NOKZRKZHFDRIOJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H7F3O/c1-2-3-4(9)5(6,7)8/h2-3H2,1H3
• SMILES： CCCC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 140.04491
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 140.045
• Heavy Atom Count: 9
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų
• Molecular Weight: 140.10

Experimental Properties

• LogP: 1.91790
• PSA: 17.07
• Refractive Index: 1.3485 (589.3 nm 19 ºC)
• Boiling Point: 90 ºC
• Melting Point: 68 ºC
• Flash Point: 12.5±17.4 ºC,
• Solubility: Slightly soluble (9.4 g/l) (25 º C),
• Density: 1.124